Cas no 1690448-63-5 (1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1690448-63-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6089113
• PubChem ID: 107463833
• Update Time: 2025-06-12

1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1690448-63-5
• 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1145751

• Inchi： 1S/C10H12N4O2/c1-3-7-9(6-13(2)11-7)14-5-4-8(12-14)10(15)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： SXWWPHHMYQEEQF-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2=CN(C)N=C2CC)N=1)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1690448-63-5)

1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1690448-63-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both ethyl and methyl substituents on the pyrazole ring, along with a carboxylic acid functional group at the 3-position, contributes to its unique chemical properties and potential applications in drug discovery.

The structural framework of 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid incorporates two pyrazole moieties, which are six-membered aromatic rings containing two adjacent nitrogen atoms. This dual pyrazole structure enhances its ability to interact with biological targets, making it a promising candidate for developing novel therapeutic agents. The compound's molecular formula and connectivity contribute to its stability and reactivity, which are critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid may confer unique pharmacological effects, making it an attractive scaffold for further chemical modifications and drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often utilize simple heterocyclic compounds like 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid as starting points to design and synthesize novel drugs. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to enhance potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid with various biological targets. These studies have suggested that the compound may interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary docking studies indicate that it could bind to kinases and other signaling proteins, which are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 1-(3-ethyl-1-methyl-1H-pyrazol-4-yll)-1H-pyrazolecarboxytic acid (CAS No. 1690448) is typically achieved through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The use of modern synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Researchers have also explored catalytic approaches to streamline the synthesis process, reducing both time consumption and environmental impact.

The pharmacological profile of CAS No 1690448 63 5 is still under investigation, but early studies have revealed promising results. In vitro assays have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown inhibitory effects on inflammatory pathways, indicating its utility in treating chronic inflammatory diseases.

The role of pyrazole derivatives (CAS No 1690448) in drug development continues to expand as new synthetic strategies and biological insights emerge. Researchers are increasingly leveraging the structural flexibility of these compounds to design molecules with tailored properties. The dual pyrazole system in CAS No 1690448 63 5 exemplifies this trend, offering a rich platform for innovation.

In conclusion,CAS No1690448 represents a significant advancement in heterocyclic chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and biological activities make it a valuable asset in the pharmaceutical industry. As research progresses,CAS No1690448 is expected to contribute significantly to the development of novel drugs that address unmet medical needs.